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Compound of Interest

Compound Name: Acarbose Dodeca-acetate

Cat. No.: B15352092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Acarbose dodeca-acetate is a key synthetic intermediate in the production of

acarbose, a potent α-glucosidase inhibitor used in the management of type 2 diabetes mellitus.

As a fully acetylated derivative of acarbose, its physicochemical properties, handling

requirements, and biological activity differ significantly from the parent compound. This

technical guide provides a comprehensive overview of the available safety and handling

information for acarbose dodeca-acetate, including inferred procedures based on related

compounds due to the limited publicly available data for this specific intermediate. All

quantitative data is presented in structured tables, and detailed experimental protocols are

provided.

Physicochemical Properties
Acarbose dodeca-acetate is an off-white solid. Its properties are distinct from the active

pharmaceutical ingredient, acarbose.
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Property Acarbose Dodeca-acetate Acarbose

Molecular Formula C49H67NO30 C25H43NO18

Molecular Weight 1150.04 g/mol 645.6 g/mol

Appearance Off-white Solid White to light yellow powder

Solubility
Soluble in Dichloromethane,

Ethyl Acetate, THF
Soluble in water

Storage Store at -20 °C Store at room temperature

Safety and Handling
Due to the limited availability of a specific Safety Data Sheet (SDS) for acarbose dodeca-
acetate, the following safety and handling procedures are based on information for acarbose

and general guidelines for acetylated carbohydrates. Acetylated carbohydrates are generally

considered to have low toxicity, but may cause irritation in sensitive individuals.

Personal Protective Equipment (PPE)
Proper PPE is essential to minimize exposure and ensure safety in a laboratory setting.

Equipment Specification

Eye Protection Chemical safety goggles

Hand Protection Nitrile or latex gloves

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.

Skin and Body Protection Laboratory coat

Handling Procedures
Adherence to standard laboratory safety practices is crucial when working with acarbose
dodeca-acetate.
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Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood, to

minimize inhalation of any dust or vapors.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

Spills: In case of a spill, wear appropriate PPE. For small spills, absorb with an inert material

and place in a suitable container for disposal. For large spills, ventilate the area and contain

the spill. Prevent entry into waterways.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Skin Contact
Wash off with soap and plenty of water. If

irritation persists, seek medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Toxicity Profile
Specific toxicological data for acarbose dodeca-acetate is not readily available. The data for

the parent compound, acarbose, and general information on acetylated oligosaccharides

suggest a low toxicity profile. Studies on acetylated chitosan oligosaccharides have indicated

low cytotoxicity.[1]

Acarbose Toxicity Data:
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Test Species Route Value

LD50 Rat Oral > 15,000 mg/kg

LD50 Mouse Oral > 15,000 mg/kg

It is important to note that the acetylation of acarbose will alter its absorption and metabolic

profile, and therefore its toxicological properties may differ.

Experimental Protocols
Synthesis of Acarbose Dodeca-acetate (Peracetylation
of Acarbose)
This protocol is a general method for the peracetylation of carbohydrates and is inferred to be

applicable for the synthesis of acarbose dodeca-acetate.

Materials:

Acarbose

Acetic anhydride

Pyridine

Dichloromethane

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Magnetic stirrer and stir bar

Round bottom flask

Separatory funnel
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Procedure:

Dissolve acarbose in pyridine in a round bottom flask at room temperature with stirring.

Cool the solution to 0 °C in an ice bath.

Slowly add acetic anhydride to the solution with continuous stirring.

Allow the reaction mixture to warm to room temperature and stir for 24-48 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, dilute the mixture with dichloromethane.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield crude acarbose dodeca-acetate.

Purify the crude product by column chromatography on silica gel.
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Proposed synthesis workflow for acarbose dodeca-acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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